Cas no 1313588-93-0 (5-Bromo-2-fluoro-3-nitroaniline)

5-Bromo-2-fluoro-3-nitroaniline is a halogenated aromatic compound featuring bromine and fluorine substituents, along with a nitro group and an amine functionality. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple reactive sites allows for selective functionalization, enabling the synthesis of complex derivatives. Its bromo and fluoro substituents enhance electrophilic reactivity, while the nitro group facilitates further transformations such as reductions or nucleophilic substitutions. The compound’s well-defined reactivity profile and stability under standard conditions make it a valuable building block for research and industrial applications requiring precise molecular modifications.

5-Bromo-2-fluoro-3-nitroaniline structure

1313588-93-0 structure

Product Name:5-Bromo-2-fluoro-3-nitroaniline

CAS No:1313588-93-0

MF:C₆H₄BrFN₂O₂

MW:235.010563850403

CID:4583270

PubChem ID:71299626

Update Time:2025-06-09

5-Bromo-2-fluoro-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2-fluoro-3-nitroaniline
- MFCD19441791
- 3-Amino-5-bromo-2-fluoronitrobenzene
- F85752
- 1313588-93-0
- BS-27360
- CS-0210558
- 5-Bromo-2-fluoro-3-nitroaniline
- Inchi： 1S/C6H4BrFN2O2/c7-3-1-4(9)6(8)5(2-3)10(11)12/h1-2H,9H2
- InChI Key： KHADFTHWUPIKQM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)[N+](=O)[O-])F)N

Computed Properties

Exact Mass: 233.94402g/mol
Monoisotopic Mass: 233.94402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 71.8

5-Bromo-2-fluoro-3-nitroaniline Pricemore >>

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Alichem	A013017576-250mg	5-Bromo-2-fluoro-3-nitroaniline	1313588-93-0	97%	250mg	480.00 USD	2021-06-25
Alichem	A013017576-500mg	5-Bromo-2-fluoro-3-nitroaniline	1313588-93-0	97%	500mg	863.90 USD	2021-06-25
Alichem	A013017576-1g	5-Bromo-2-fluoro-3-nitroaniline	1313588-93-0	97%	1g	1,504.90 USD	2021-06-25
Apollo Scientific	PC49220-250mg	5-Bromo-2-fluoro-3-nitroaniline	1313588-93-0		250mg	£255.00	2024-05-25
Apollo Scientific	PC49220-1g	5-Bromo-2-fluoro-3-nitroaniline	1313588-93-0		1g	£765.00	2024-05-25
TRC	B750690-10mg	5-Bromo-2-fluoro-3-nitroaniline	1313588-93-0		10mg	$ 133.00	2023-04-18
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